molecular formula C19H13N3O B8315663 3-[Di(2-pyridinyl)methylene]-1H-indol-2(3H)-one

3-[Di(2-pyridinyl)methylene]-1H-indol-2(3H)-one

Cat. No.: B8315663
M. Wt: 299.3 g/mol
InChI Key: QSRMVQMJWJYMJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[Di(2-pyridinyl)methylene]-1H-indol-2(3H)-one is a useful research compound. Its molecular formula is C19H13N3O and its molecular weight is 299.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H13N3O

Molecular Weight

299.3 g/mol

IUPAC Name

3-(dipyridin-2-ylmethylidene)-1H-indol-2-one

InChI

InChI=1S/C19H13N3O/c23-19-17(13-7-1-2-8-14(13)22-19)18(15-9-3-5-11-20-15)16-10-4-6-12-21-16/h1-12H,(H,22,23)

InChI Key

QSRMVQMJWJYMJK-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(C3=CC=CC=N3)C4=CC=CC=N4)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 50 ml of acetic acid were poured 4.2 g of 97% oxindole, 5.0 g of di-2-pyridylketone, and 20.9 g of ammonium acetate. The mixture was heated for 12 hours at 100° C. Thereafter, the solvent was evaporated, and the residue was extracted with ethyl acetate. The extract was washed with water, saturated sodium bicarbonate water, and saturated brine, and subsequently dried over sodium sulfate. The resultant crude product was purified by silica gel column chromatography (ethyl acetate), to thereby obtain 6.4 g (yield 78.8%) of the title compound in the form of yellow crystals. The melting point and elementary analysis data are shown in Table 17, and NMR and MS spectrum data are shown in Table 18.
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
20.9 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
78.8%

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